2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide
• InChI: InChI=1S/C17H19ClN2O2/c1-12-4-7-14(20(2)3)10-16(12)19-17(21)11-22-15-8-5-13(18)6-9-15/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: BVXDCDNPINYTIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C)C)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C17H19ClN2O2
• Molecular Weight: 318.8 g/mol

Description

2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide, also known as DMAA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. DMAA is a white crystalline powder that is soluble in organic solvents and is commonly used in laboratory experiments.

Mechanism of Action

2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide acts as a stimulant by increasing the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. It also acts as an inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of these neurotransmitters. This results in an increase in their concentration in the brain, leading to enhanced cognitive function and alertness.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and respiratory rate. It also increases the release of glucose into the bloodstream, leading to increased energy levels. Additionally, 2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide has been shown to have an analgesic effect, reducing pain perception in laboratory animals.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide has several advantages as a research tool, including its ability to enhance cognitive function and alertness, as well as its analgesic properties. However, it also has some limitations, including potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several potential future directions for research involving 2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide. These include investigating its potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease, as well as its potential as a performance-enhancing drug in athletic competitions. Additionally, further research is needed to investigate the safety and potential toxicity of 2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide in laboratory animals and humans.

Synthesis Methods

2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide can be synthesized through a multistep process involving the reaction of 4-chlorophenol with 2,2-dimethylpropanoic acid, followed by the reaction of the resulting compound with N,N-dimethyl-2-aminotoluene. The final product is obtained through purification and recrystallization.

Scientific Research Applications

2-(4-chlorophenoxy)-N-[5-(dimethylamino)-2-methylphenyl]acetamide has been used in scientific research as a tool to investigate the mechanism of action of various biological processes. It has been shown to have potential applications in the study of neurotransmitter release, cellular signaling pathways, and the regulation of gene expression.